Cas no 88950-94-1 (Benzoic acid, 4-(heptafluoropropyl)-)

• Product Name: Benzoic acid, 4-(heptafluoropropyl)-
• CAS No: 88950-94-1
• MF: C₁₀H₅F₇O₂
• MW: 290.13432765007
• CID: 618726
• PubChem ID: 13592861
• Update Time: 2025-04-19

Benzoic acid, 4-(heptafluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(heptafluoropropyl)-
• 4-(1,1,2,2,3,3,3-heptafluoropropyl)benzoic acid
• NS00111932
• DTXSID90544569
• 88950-94-1
• 4-(Heptafluoropropyl)benzoic acid

• Inchi： 1S/C10H5F7O2/c11-8(12,9(13,14)10(15,16)17)6-3-1-5(2-4-6)7(18)19/h1-4H,(H,18,19)
• InChI Key： KRWJCFMNRWAMPB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=CC=1)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 290.01777653g/mol
• Monoisotopic Mass: 290.01777653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų